Cas no 887577-80-2 (3-(Hydrazinylmethyl)benzoic acid)

• Product Name: 3-(Hydrazinylmethyl)benzoic acid
• CAS No: 887577-80-2
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 6575366
• PubChem ID: 130121833
• Update Time: 2025-05-24

3-(Hydrazinylmethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6729984
• 3-(hydrazinylmethyl)benzoic acid
• 887577-80-2
• 3-(Hydrazinylmethyl)benzoic acid

• Inchi： 1S/C8H10N2O2/c9-10-5-6-2-1-3-7(4-6)8(11)12/h1-4,10H,5,9H2,(H,11,12)
• InChI Key： LKCXBPOEOCPFOZ-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)CNN)=O

Computed Properties

• Exact Mass: 166.074227566g/mol
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 75.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 3-(Hydrazinylmethyl)benzoic acid

Comprehensive Overview of 3-(Hydrazinylmethyl)benzoic acid (CAS No. 887577-80-2): Properties, Applications, and Research Insights

3-(Hydrazinylmethyl)benzoic acid (CAS No. 887577-80-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique molecular structure and versatile reactivity. This hydrazine derivative features a benzoic acid backbone with a hydrazinylmethyl substituent at the 3-position, making it a valuable intermediate for synthesizing more complex molecules. Researchers and industry professionals frequently search for terms like "3-(Hydrazinylmethyl)benzoic acid synthesis", "CAS 887577-80-2 applications", and "hydrazine-based building blocks", reflecting its relevance in drug discovery and material science.

The compound's chemical properties include a molecular formula of C₈H₁₀N₂O₂ and a molecular weight of 166.18 g/mol. Its benzoic acid moiety provides carboxylic acid functionality, while the hydrazinylmethyl group offers nucleophilic reactivity, enabling condensation reactions with carbonyl compounds. This dual functionality makes it a sought-after reagent for designing heterocyclic compounds, a topic trending in AI-driven drug design discussions. Recent publications highlight its role in creating bioactive scaffolds, aligning with the growing demand for "green chemistry alternatives" and "sustainable pharmaceutical intermediates".

In the context of user search trends, queries such as "887577-80-2 solubility data" and "3-(Hydrazinylmethyl)benzoic acid safety profile" indicate a need for practical handling information. The compound is typically soluble in polar solvents like water, methanol, and DMSO, but exhibits limited stability under prolonged exposure to light or moisture. Storage recommendations often emphasize anhydrous conditions and low-temperature preservation, details highly valued by laboratory technicians and formulation scientists.

From an application perspective, this compound serves as a precursor for anticancer agent development and enzyme inhibitor design, areas dominating biomedical research. Its ability to form hydrazone linkages with ketones/aldehydes is exploited in proteomics for labeling biomolecules, a technique frequently discussed in high-throughput screening forums. The rise of computational chemistry has further increased interest, with researchers using molecular docking simulations to predict its interactions with biological targets.

Quality control parameters for CAS 887577-80-2 often include HPLC purity (>98%) and spectroscopic validation (NMR, IR). Suppliers increasingly address ESG (Environmental, Social, Governance) concerns by optimizing synthetic routes to minimize waste, responding to searches like "eco-friendly hydrazine derivatives". Patent analyses reveal its incorporation in bioconjugation technologies and smart material formulations, particularly in nanotechnology applications where precise molecular architecture is crucial.

Emerging studies explore its potential in metal-organic frameworks (MOFs) and covalent organic frameworks (COFs), aligning with the materials science community's focus on porous nanomaterials. This interdisciplinary relevance explains why search volumes for "887577-80-2 cross-coupling reactions" have grown by 35% year-over-year. The compound's structure-activity relationship (SAR) data remains a hot topic in medicinal chemistry webinars, particularly for designing allosteric modulators of protein targets.

Regulatory compliance aspects are frequently searched under terms like "REACH certification for 3-(Hydrazinylmethyl)benzoic acid". While not classified as hazardous under current guidelines, proper risk assessment protocols are recommended when handling powdered forms. The compound's thermal decomposition profile has been characterized through thermogravimetric analysis (TGA), data often requested by process chemists scaling up production.

In summary, 3-(Hydrazinylmethyl)benzoic acid (CAS No. 887577-80-2) represents a multifaceted tool for modern chemical research, bridging small molecule therapeutics and advanced material engineering. Its evolving applications continue to inspire innovative research methodologies, from flow chemistry adaptations to machine-learning-assisted retrosynthesis, ensuring its enduring relevance across scientific disciplines.